Cas no 343334-01-0 (Ethyl 2-(1,1-dioxidothiomorpholino)acetate)

Ethyl 2-(1,1-dioxidothiomorpholino)acetate is a sulfone-containing ester derivative with applications in organic synthesis and pharmaceutical intermediates. Its key structural features include a thiomorpholine dioxide moiety, which enhances reactivity in nucleophilic and electrophilic processes. The ethyl ester group provides versatility for further functionalization, making it valuable in the synthesis of complex molecules. This compound exhibits good stability under standard conditions and is soluble in common organic solvents, facilitating its use in diverse reaction systems. Its well-defined structure and purity make it suitable for precision applications in medicinal chemistry and material science. The product is typically supplied with high chemical consistency, ensuring reliable performance in research and industrial settings.
Ethyl 2-(1,1-dioxidothiomorpholino)acetate structure
343334-01-0 structure
Product Name:Ethyl 2-(1,1-dioxidothiomorpholino)acetate
CAS No:343334-01-0
MF:C8H15NO4S
MW:221.27400135994
MDL:MFCD02081985
CID:302319
PubChem ID:2763377
Update Time:2025-06-07

Ethyl 2-(1,1-dioxidothiomorpholino)acetate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 2-(1,1-dioxidothiomorpholino)acetate
    • 4-THIOMORPHOLINE ACETIC ACID, ETHYL ESTER, 1,1-DIOXIDE
    • ethyl 2-(1,1-dioxo-1,4-thiazinan-4-yl)acetate
    • Ethyl 2-(1,1-dioxo-1laMbda~6~,4-thiazinan-4-yl)acetate
    • Ethyl 2-(1,1-dioxo-1lambda~6~,4-thiazinan-4-yl)-acetate
    • ethyldioxolambdathiazinanylacetate
    • HMS2674B15
    • SCHEMBL12551108
    • Ethyl 2-(1,1-dioxo-1lambda6,4-thiazinan-4-yl)-acetate
    • ethyl 2-(1,1-dioxo-1-thiomorpholin-4-yl)acetate
    • CS-0451437
    • SMR000335449
    • EN300-6738832
    • Ethyl 2-(1,1-dioxo-4-thiazinan-4-yl)acetate
    • MFCD02081985
    • CHEMBL1308529
    • 343334-01-0
    • 11P-0640
    • ethyl 2-(1,1-dioxo-1lambda6-thiomorpholin-4-yl)acetate
    • A822171
    • J-520568
    • ethyl 2-(1,1-dioxo-1lambda6,4-thiazinan-4-yl)acetate
    • MLS000721374
    • VWV
    • SY322716
    • Ethyl (1,1-dioxo-1lambda~6~,4-thiazinan-4-yl)acetate
    • AKOS005069478
    • E88323
    • FT-0644464
    • Ethyl2-(1,1-dioxidothiomorpholino)acetate
    • DTXSID50376929
    • ETHYL 2-(1,1-DIOXO-1??-THIOMORPHOLIN-4-YL)ACETATE
    • DB-048600
    • ethyl 2-(1,1-dioxo-1lambda-thiomorpholin-4-yl)acetate
    • MDL： MFCD02081985
    • Inchi： 1S/C8H15NO4S/c1-2-13-8(10)7-9-3-5-14(11,12)6-4-9/h2-7H2,1H3
    • InChI Key： KWVBKMSCALADDC-UHFFFAOYSA-N
    • SMILES： S1(CCN(CC(=O)OCC)CC1)(=O)=O

Computed Properties

  • Exact Mass: 221.07200
  • Monoisotopic Mass: 221.072
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 279
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.3
  • Topological Polar Surface Area: 72.1Ų

Experimental Properties

  • Density: 1.241
  • Melting Point: 66-68°C
  • Boiling Point: 383.5°C at 760 mmHg
  • Flash Point: 185.7°C
  • Refractive Index: 1.491
  • PSA: 72.06000
  • LogP: 0.29860

Ethyl 2-(1,1-dioxidothiomorpholino)acetate Security Information

  • HazardClass：IRRITANT

Ethyl 2-(1,1-dioxidothiomorpholino)acetate Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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